Cas no 105425-26-1 (2-Pyrrolidinecarbonylchloride, 1-acetyl-5-oxo-, (S)- (9CI))

• Product Name: 2-Pyrrolidinecarbonylchloride, 1-acetyl-5-oxo-, (S)- (9CI)
• CAS No: 105425-26-1
• MF: C₇H₈ClNO₃
• MW: 189.596321105957
• CID: 126718
• PubChem ID: 45081663
• Update Time: 2025-06-25

2-Pyrrolidinecarbonylchloride, 1-acetyl-5-oxo-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbonylchloride, 1-acetyl-5-oxo-, (S)- (9CI)
• (2S)-1-acetyl-5-oxopyrrolidine-2-carbonyl chloride
• DTXSID80664760
• EN300-7825795
• 1-Acetyl-5-oxo-L-prolyl chloride
• SCHEMBL3062470
• 105425-26-1
• 2-Pyrrolidinecarbonylchloride,1-acetyl-5-oxo-,(S)-(9CI)

• Inchi： 1S/C7H8ClNO3/c1-4(10)9-5(7(8)12)2-3-6(9)11/h5H,2-3H2,1H3/t5-/m0/s1
• InChI Key： YRSMHWPJXBGWBL-YFKPBYRVSA-N
• SMILES： ClC([C@@H]1CCC(N1C(C)=O)=O)=O

Computed Properties

• Exact Mass: 189.019
• Monoisotopic Mass: 189.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 54.45000
• LogP: 0.22720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Pyrrolidinecarbonylchloride, 1-acetyl-5-oxo-, (S)- (9CI)

Comprehensive Overview of 2-Pyrrolidinecarbonylchloride, 1-acetyl-5-oxo-, (S)- (9CI) (CAS No. 105425-26-1)

2-Pyrrolidinecarbonylchloride, 1-acetyl-5-oxo-, (S)- (9CI) (CAS No. 105425-26-1) is a specialized chiral compound widely utilized in pharmaceutical and organic synthesis. Its unique structure, featuring a pyrrolidine backbone with an acetyl and carbonyl chloride functional group, makes it a valuable intermediate for asymmetric synthesis. Researchers and industries frequently search for this compound due to its role in producing enantiomerically pure molecules, a critical aspect of modern drug development.

The compound’s S-configuration is particularly noteworthy, as it aligns with the growing demand for stereoselective synthesis in APIs (Active Pharmaceutical Ingredients). With the rise of green chemistry and sustainable practices, questions like “How to optimize the synthesis of chiral intermediates?” or “What are the applications of 1-acetyl-5-oxo-pyrrolidine derivatives?” are trending in scientific forums. This reflects the broader interest in efficient, eco-friendly methodologies for complex molecules like CAS No. 105425-26-1.

From a technical perspective, 2-Pyrrolidinecarbonylchloride, 1-acetyl-5-oxo-, (S)- (9CI) exhibits high reactivity due to its carbonyl chloride moiety, enabling facile acylation reactions. Its applications span peptide coupling, catalyst design, and the construction of heterocyclic scaffolds. Recent publications highlight its use in protease inhibitor research, a hot topic given the ongoing focus on targeted therapies for metabolic and viral diseases.

Storage and handling of this compound require attention to moisture sensitivity, a common query among lab professionals. Proper anhydrous conditions are essential to maintain its stability. Analytical techniques such as HPLC and NMR are typically employed to verify purity and enantiomeric excess, addressing another frequent search: “How to characterize chiral acyl chlorides?”

In summary, CAS No. 105425-26-1 represents a critical building block in asymmetric synthesis, resonating with contemporary themes like precision medicine and catalysis innovation. Its versatility and chiral specificity ensure its relevance in cutting-edge research, making it a compound of enduring interest to chemists and pharmacologists alike.